Cas no 321595-12-4 (16:0-14 Doxyl PC)

• Product Name: 16:0-14 Doxyl PC
• CAS No: 321595-12-4
• MF: C₄₆H₉₁N₂O₁₀P
• MW: 863.196
• CID: 4474581
• PubChem ID: 131877699
• Update Time: 2025-06-13

16:0-14 Doxyl PC Chemical and Physical Properties

Names and Identifiers

• 1-palmitoyl-2-stearoyl-(14-doxyl)-sn-glycero-3-phosphocholine
• 321595-12-4
• 3-Oxazolidinyloxy, 2-butyl-2-[(15R)-18-hydroxy-22,22-dimethyl-18-oxido-13-oxo-15-[[(1-oxohexadecyl)oxy]methyl]-14,17,19-trioxa-22-azonia-18-phosphatricos-1-yl]-4,4-dimethyl-, inner salt
• CID 131877699
• 16:0-14 Doxyl PC

• MDL： MFCD02259251
• Inchi： InChI=1S/C46H90N2O10P/c1-8-10-12-13-14-15-16-17-18-21-24-27-30-33-43(49)54-39-42(40-57-59(52,53)56-38-37-48(5,6)7)58-44(50)34-31-28-25-22-19-20-23-26-29-32-36-46(35-11-9-2)47(51)45(3,4)41-55-46/h42H,8-41H2,1-7H3/t42-,46?/m1/s1
• InChI Key： WYRAOJIPQPCGSE-BKVZMYJLSA-N
• SMILES： CCCCCCCCCCCCCCCC(=O)OC[C@H](COP(=O)([O])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCCCC1(CCCC)N(C(C)(C)CO1)[O-]

Computed Properties

• Exact Mass: 861.63330907g/mol
• Monoisotopic Mass: 861.63330907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 59
• Rotatable Bond Count: 42
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Color/Form: 1 mg/mL (810605C-1mg)

16:0-14 Doxyl PC Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 16:0-14 Doxyl PC

Comprehensive Analysis of 16:0-14 Doxyl PC (CAS No. 321595-12-4): Structure, Applications, and Research Insights

16:0-14 Doxyl PC (CAS No. 321595-12-4) is a specialized phospholipid derivative widely utilized in biophysical and biochemical research. This compound, also known as 1-palmitoyl-2-(14-doxyl-stearoyl)-sn-glycero-3-phosphocholine, features a doxyl radical at the 14th position of its sn-2 acyl chain, making it a valuable tool for electron paramagnetic resonance (EPR) spectroscopy and membrane dynamics studies. Its unique structure enables researchers to probe lipid bilayer properties, including fluidity, phase transitions, and protein-lipid interactions.

The growing interest in lipidomics and membrane biology has positioned 16:0-14 Doxyl PC as a critical reagent in contemporary research. Recent studies highlight its role in investigating lipid rafts, oxidative stress responses, and drug delivery systems. For instance, its application in nanoparticle formulation has gained traction due to the demand for targeted therapies in cancer research and neurodegenerative diseases. Researchers frequently search for "how to use doxyl PC in EPR" or "16:0-14 Doxyl PC vs. spin-labeled lipids," reflecting its niche yet expanding utility.

From a structural perspective, the palmitoyl (16:0) chain at the sn-1 position provides stability, while the 14-doxyl stearoyl moiety introduces a paramagnetic nitroxide group. This design allows precise measurements of membrane depth and lateral pressure profiles. Notably, the compound’s critical micelle concentration (CMC) and temperature-dependent behavior are frequently discussed in forums addressing "lipid phase separation assays."

In the context of biomedical applications, 16:0-14 Doxyl PC is often compared to analogous probes like 5-Doxyl PC or 16-Doxyl stearic acid. A trending topic involves its integration with artificial intelligence (AI)-driven lipidomics platforms, where machine learning models predict membrane interactions based on EPR data. Such innovations align with searches for "AI in lipid bilayer analysis" or "advanced phospholipid probes 2024."

Quality and storage conditions are paramount for maintaining the integrity of CAS No. 321595-12-4. Suppliers emphasize its sensitivity to light and oxidation, necessitating storage at ≤-20°C under inert gas. These protocols address common queries like "how to stabilize doxyl-labeled lipids" or "long-term storage of spin-labeled phospholipids."

In summary, 16:0-14 Doxyl PC bridges fundamental and applied sciences, offering insights into cell membrane mechanics and therapeutic carrier systems. Its versatility ensures continued relevance in fields ranging from biophysics to nanomedicine, making it a staple in modern laboratories.